![molecular formula C16H14F3NO2 B1493250 Ethyl 4-(difluoromethyl)-6-(4-fluorophenyl)-2-methylnicotinate CAS No. 2098015-95-1](/img/structure/B1493250.png)
Ethyl 4-(difluoromethyl)-6-(4-fluorophenyl)-2-methylnicotinate
Overview
Description
Ethyl 4-(difluoromethyl)-6-(4-fluorophenyl)-2-methylnicotinate, also known as 4-DFM-6-FP-2-MN, is a fluorinated nicotinate ester that has been widely studied for its potential applications in a variety of scientific research areas. It is a small molecule with a molecular weight of around 300 g/mol and a melting point of around 79°C. It has been studied for its ability to act as a prodrug for the release of fluorinated phenolic compounds, as well as for its potential as a starting material for the synthesis of other fluorinated compounds.
Scientific Research Applications
Medicinal Chemistry Applications
- Ethyl 4-(difluoromethyl)-6-(4-fluorophenyl)-2-methylnicotinate and its derivatives have been investigated for their potential in treating diseases. For example, a study described the synthesis and biological evaluation of a quinazolinone-based derivative as a potent dual inhibitor for VEGFR-2 and EGFR tyrosine kinases, indicating its potential as an effective anti-cancer agent (Riadi et al., 2021).
Materials Science Applications
- In materials science, fluorinated compounds like this compound are explored for their unique properties. For instance, fluorosilane compounds with oligo(ethylene oxide) substituent have been synthesized for high-voltage lithium-ion batteries, showcasing the role of fluorinated compounds in enhancing electrolyte stability and performance (Wang et al., 2016).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to act as agonists for peroxisome proliferator-activated receptors (ppars), specifically pparα, pparγ, and pparδ . These receptors play crucial roles in the regulation of cellular differentiation, development, and metabolism .
Mode of Action
This binding can lead to conformational changes in the receptor, which can then influence the transcription of specific genes .
Biochemical Pathways
Ppar agonists are known to influence several biochemical pathways, including lipid metabolism, glucose homeostasis, and inflammation . The downstream effects of these pathways can lead to changes in cellular function and overall organism health .
Result of Action
Ppar agonists can lead to changes in gene expression, which can subsequently alter cellular functions such as lipid metabolism, glucose regulation, and inflammatory responses .
properties
IUPAC Name |
ethyl 4-(difluoromethyl)-6-(4-fluorophenyl)-2-methylpyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3NO2/c1-3-22-16(21)14-9(2)20-13(8-12(14)15(18)19)10-4-6-11(17)7-5-10/h4-8,15H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXEIHUPKQXBOQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(C=C1C(F)F)C2=CC=C(C=C2)F)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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